Cas no 1649470-53-0 (5-Fluoro-4-iodopyridin-2-amine)

• Product Name: 5-Fluoro-4-iodopyridin-2-amine
• CAS No: 1649470-53-0
• MF: C₅H₄FIN₂
• MW: 238.001536369324
• MDL: MFCD28722380
• CID: 3164491
• PubChem ID: 92131091
• Update Time: 2025-11-05

5-Fluoro-4-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-iodopyridin-2-amine
• 2-Amino-5-fluoro-4-iodopyridine
• 2-Pyridinamine, 5-fluoro-4-iodo-
• SB21130
• BCP34670
• SCHEMBL17796702
• P15421
• CS-0050477
• MFCD28722380
• 1649470-53-0
• 5-Fluoro-4-iodo-pyridin-2-amine
• DB-123981
• 5-fluoro-4-iodo-2-Pyridinamine
• EN300-7412538
• SY100313
• ZQC47053
• AKOS027338420
• AS-52625

• MDL： MFCD28722380
• Inchi： 1S/C5H4FIN2/c6-3-2-9-5(8)1-4(3)7/h1-2H,(H2,8,9)
• InChI Key： IHKOBZNEWCGRPD-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1)N)F

Computed Properties

• Exact Mass: 237.94032g/mol
• Monoisotopic Mass: 237.94032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.3

Additional information on 5-Fluoro-4-iodopyridin-2-amine

Research Brief on 5-Fluoro-4-iodopyridin-2-amine (CAS: 1649470-53-0): Recent Advances and Applications

5-Fluoro-4-iodopyridin-2-amine (CAS: 1649470-53-0) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other targeted therapeutics. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological activity, and emerging applications in pharmaceutical research.

In recent years, the compound has been extensively utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, owing to the reactivity of its iodine substituent. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the synthesis of novel EGFR inhibitors, showcasing improved selectivity and potency compared to existing analogs. The presence of both fluorine and iodine atoms in the pyridine ring enhances its ability to participate in diverse chemical transformations, making it a valuable tool for medicinal chemists.

Another significant development involves the use of 5-Fluoro-4-iodopyridin-2-amine in the development of PET (Positron Emission Tomography) radiotracers. Research conducted at the University of California, San Francisco (2024) revealed that the compound's iodine atom can be replaced with fluorine-18, a radioactive isotope, enabling its use in imaging studies for cancer diagnosis. This application underscores the compound's dual role as both a synthetic intermediate and a diagnostic agent, bridging the gap between chemistry and clinical medicine.

From a biological perspective, studies have explored the antimicrobial properties of derivatives synthesized from 5-Fluoro-4-iodopyridin-2-amine. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs exhibited potent activity against drug-resistant bacterial strains, including MRSA. These findings suggest that the compound's scaffold could serve as a promising starting point for the development of new antibiotics, addressing the growing challenge of antimicrobial resistance.

In conclusion, 5-Fluoro-4-iodopyridin-2-amine (CAS: 1649470-53-0) continues to be a molecule of high interest in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry, combined with its potential therapeutic and diagnostic applications, positions it as a valuable asset in the ongoing quest for innovative medical solutions. Future research directions may include further optimization of its derivatives for enhanced pharmacokinetic properties and expanded clinical applications.